Cas no 929339-38-8 (4-Amino-6,8-dimethylquinoline)

• Product Name: 4-Amino-6,8-dimethylquinoline
• CAS No: 929339-38-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD08754057
• CID: 879339
• PubChem ID: 17039855
• Update Time: 2025-05-28

4-Amino-6,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethylquinolin-4-amine
• 4-Amino-6,8-dimethylquinoline
• 6,8-dimethyl-4-quinolinamine(SALTDATA: FREE)
• 6,8-DIMETHYL-4-QUINOLINAMINE
• 6,8-dimethyl-4-quinolylamine
• 6,8-Dimethyl-quinolin-4-ylamine
• BB_SC-7816
• MFCD08754057
• AKOS002329346
• AB49057
• CS-0313793
• DTXSID10589038
• 929339-38-8
• BB 0237789
• VS-10298
• 4-amino-6,8-dimethylquinoline, AldrichCPR

• MDL： MFCD08754057
• Inchi： 1S/C11H12N2/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h3-6H,1-2H3,(H2,12,13)
• InChI Key： MWEAEUSVMYYGPK-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=C(C)C=C(C)C=12)N

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.01500

4-Amino-6,8-dimethylquinoline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：